Cas no 135124-58-2 (Heptane, 1-bromo-6-fluoro-6-methyl-)

• Product Name: Heptane, 1-bromo-6-fluoro-6-methyl-
• CAS No: 135124-58-2
• MF: C₈H₁₆BrF
• MW: 211.115045547485
• CID: 2771239
• PubChem ID: 10750976
• Update Time: 2025-04-21

Heptane, 1-bromo-6-fluoro-6-methyl- Chemical and Physical Properties

Names and Identifiers

• Heptane, 1-bromo-6-fluoro-6-methyl-
• YKUBLGSFFLHSTJ-UHFFFAOYSA-N
• DTXCID00395185
• 135124-58-2
• DTXSID00444364
• SCHEMBL8190738

• Inchi： 1S/C8H16BrF/c1-8(2,10)6-4-3-5-7-9/h3-7H2,1-2H3
• InChI Key： YKUBLGSFFLHSTJ-UHFFFAOYSA-N
• SMILES： BrCCCCCC(C)(C)F

Computed Properties

• Exact Mass: 210.04194Da
• Monoisotopic Mass: 210.04194Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 81.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 0Ų